Cas no 1258651-11-4 (1-(thiophene-3-carbonyl)-1,4-diazepane hydrochloride)

1-(thiophene-3-carbonyl)-1,4-diazepane hydrochloride structure
1258651-11-4 structure
Product Name:1-(thiophene-3-carbonyl)-1,4-diazepane hydrochloride
CAS No:1258651-11-4
MF:C10H15ClN2OS
MW:246.756900072098
CID:2171771
Update Time:2023-11-20

1-(thiophene-3-carbonyl)-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1,4-Diazepan-1-yl)(thiophen-3-yl)methanone hydrochloride
    • 1-(THIOPHENE-3-CARBONYL)-1,4-DIAZEPANE HYDROCHLORIDE
    • 1-[(thiophen-3-yl)carbonyl]-1,4-diazepane hydrochloride
    • 1-(thiophene-3-carbonyl)-1,4-diazepane hydrochloride
    • Inchi: 1S/C10H14N2OS.ClH/c13-10(9-2-7-14-8-9)12-5-1-3-11-4-6-12;/h2,7-8,11H,1,3-6H2;1H
    • InChI Key: ONYMMDBBVZOWDQ-UHFFFAOYSA-N
    • SMILES: Cl.S1C=CC(=C1)C(N1CCNCCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Topological Polar Surface Area: 60.6

1-(thiophene-3-carbonyl)-1,4-diazepane hydrochloride Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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